1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride

• IUPAC Name: 1-[(1,5-dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride
• InChI: InChI=1S/C10H18N4.2ClH/c1-9-10(7-12-13(9)2)8-14-5-3-11-4-6-14;;/h7,11H,3-6,8H2,1-2H3;2*1H
• InChI Key: UBABYGLDRXDVLS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C)CN2CCNCC2.Cl.Cl
• Molecular Formula: C10H20Cl2N4
• Molecular Weight: 267.20 g/mol
• CAS No.: 2260937-54-8

Description

1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride is a chemical compound with potential biological activity and therapeutic applications. It is primarily used in scientific research and is not intended for diagnostic or therapeutic use in humans .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine involves the reaction of 1,5-dimethylpyrazole with piperazine. The reaction typically occurs in the presence of a suitable solvent and under controlled temperature conditions to ensure the formation of the desired product .

Industrial Production Methods: Industrial production methods for this compound are not widely documented. the synthesis process can be scaled up using standard organic synthesis techniques, ensuring the purity and yield of the final product .

Chemical Reactions Analysis

Types of Reactions: 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where functional groups are replaced by nucleophiles.

Common Reagents and Conditions:

Oxidation: Hydrogen peroxide or potassium permanganate.

Reduction: Sodium borohydride or lithium aluminum hydride.

Substitution: Halogenated compounds or other nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield hydroxylated derivatives, while substitution reactions can introduce various functional groups .

Scientific Research Applications

1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine;dihydrochloride has several scientific research applications, including:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity and interactions with biological targets.

Medicine: Explored for its therapeutic potential in various medical conditions.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved are still under investigation .

Comparison with Similar Compounds

• 1-(1H-pyrazol-4-yl)piperazine
• 1-(1H-pyrazol-3-yl)piperazine
• 1-(1H-pyrazol-5-yl)piperazine

Uniqueness: 1-[(1,5-Dimethylpyrazol-4-yl)methyl]piperazine is unique due to its specific substitution pattern on the pyrazole ring, which may confer distinct biological and chemical properties compared to other similar compounds .